Cas no 1807026-72-7 (4,5-Bis(trifluoromethyl)-2-chloroanisole)

• Product Name: 4,5-Bis(trifluoromethyl)-2-chloroanisole
• CAS No: 1807026-72-7
• MF: C₉H₅ClF₆O
• MW: 278.578822851181
• CID: 4960445
• Update Time: 2025-05-24

4,5-Bis(trifluoromethyl)-2-chloroanisole Chemical and Physical Properties

Names and Identifiers

• 4,5-Bis(trifluoromethyl)-2-chloroanisole

• Inchi： 1S/C9H5ClF6O/c1-17-7-3-5(9(14,15)16)4(2-6(7)10)8(11,12)13/h2-3H,1H3
• InChI Key： MVTQVQRQYTZIGM-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(C(F)(F)F)=C(C(F)(F)F)C=1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 263
• XLogP3: 4.3
• Topological Polar Surface Area: 9.2

Additional information on 4,5-Bis(trifluoromethyl)-2-chloroanisole

4,5-Bis(trifluoromethyl)-2-chloroanisole: A Comprehensive Overview

4,5-Bis(trifluoromethyl)-2-chloroanisole (CAS No. 1807026-72-7) is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry, materials science, and organic synthesis. This compound is characterized by its unique structure, which includes a chlorine atom and two trifluoromethyl groups attached to an anisole backbone. The combination of these substituents imparts distinctive electronic and steric properties, making it a valuable molecule for various applications.

The molecular structure of 4,5-Bis(trifluoromethyl)-2-chloroanisole is particularly intriguing due to the strategic placement of its substituents. The trifluoromethyl groups at positions 4 and 5 of the aromatic ring contribute significantly to the compound's stability and reactivity. These groups are known for their electron-withdrawing effects, which can influence the electronic properties of the molecule and enhance its ability to participate in various chemical reactions. Additionally, the presence of the chlorine atom at position 2 introduces further complexity to the molecule's reactivity and selectivity.

Recent studies have highlighted the potential of 4,5-Bis(trifluoromethyl)-2-chloroanisole in the development of advanced materials. Researchers have explored its use as a precursor in the synthesis of novel polymers and high-performance composites. The compound's ability to undergo controlled polymerization under specific conditions has opened new avenues for its application in industries such as electronics and aerospace.

In the realm of pharmaceutical chemistry, 4,5-Bis(trifluoromethyl)-2-chloroanisole has shown promise as a building block for drug discovery. Its unique structure allows for the creation of bioactive molecules with tailored pharmacokinetic properties. For instance, studies have demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain enzymes associated with neurodegenerative diseases.

The synthesis of 4,5-Bis(trifluoromethyl)-2-chloroanisole involves a multi-step process that requires precise control over reaction conditions. Key steps include Friedel-Crafts alkylation and subsequent fluorination reactions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly routes to this compound, reducing production costs and minimizing waste.

From an environmental standpoint, understanding the behavior of 4,5-Bis(trifluoromethyl)-2-chloroanisole in various ecosystems is crucial. Studies have shown that this compound exhibits moderate biodegradability under aerobic conditions, with microbial degradation being a primary pathway for its removal from aquatic environments. However, further research is needed to assess its long-term impact on soil and sediment ecosystems.

In conclusion, 4,5-Bis(trifluoromethyl)-2-chloroanisole (CAS No. 1807026-72-7) stands as a testament to the ingenuity of modern organic chemistry. Its versatile structure and unique properties continue to drive innovation across multiple disciplines. As research progresses, this compound is expected to play an increasingly important role in both academic and industrial settings.